![molecular formula C17H17N3O4S B1231115 N-[2-(2-imidazo[1,2-a]pyridinyl)ethyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide](/img/structure/B1231115.png)
N-[2-(2-imidazo[1,2-a]pyridinyl)ethyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-imidazo[1,2-a]pyridinyl)ethyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide is a benzodioxine.
Scientific Research Applications
Synthesis and Properties
One-Pot Synthesis Techniques : This compound can be synthesized using one-pot methods, which are efficient and yield good results. These methods involve the reaction of 2-aminopyridines or 2-aminothiazole with N-(2,2-dichloro-2-phenylethylidene)arensulfonamides, leading to the formation of target heterocyclic compounds (Rozentsveig et al., 2013).
Molecular Rearrangement and Coordination : Research shows the potential for molecular rearrangement and coordination of similar compounds with metal centers. This could be significant for the development of new materials or catalysts (Bermejo et al., 2000).
Biological Applications
Enzyme Inhibitory Potential : Some derivatives of this compound exhibit significant inhibitory activity against enzymes like α-glucosidase and acetylcholinesterase, suggesting their potential use in treating diseases like diabetes and Alzheimer's (Abbasi et al., 2019).
Antibacterial Properties : Certain sulfonamides bearing the benzodioxane moiety, similar to the compound , have shown potent therapeutic potential against various bacterial strains, indicating their possible use as antibacterial agents (Abbasi et al., 2016).
Antiproliferative Activities : Derivatives of this compound have been tested for antiproliferative activity, with some showing inhibition of cancer cell lines, suggesting potential applications in cancer therapy (Garuti et al., 1998).
properties
Product Name |
N-[2-(2-imidazo[1,2-a]pyridinyl)ethyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide |
---|---|
Molecular Formula |
C17H17N3O4S |
Molecular Weight |
359.4 g/mol |
IUPAC Name |
N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
InChI |
InChI=1S/C17H17N3O4S/c21-25(22,14-4-5-15-16(11-14)24-10-9-23-15)18-7-6-13-12-20-8-2-1-3-17(20)19-13/h1-5,8,11-12,18H,6-7,9-10H2 |
InChI Key |
SRWNHANMALZBDC-UHFFFAOYSA-N |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCCC3=CN4C=CC=CC4=N3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.